Cas no 1805581-51-4 (5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-carbonyl chloride
• CAS No: 1805581-51-4
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4882053
• Update Time: 2025-06-11

5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-6(14)5-3(9)4(12)2(1-13-5)7(10)11/h1,7H
• InChI Key： CXSILFVOGKAZTL-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=O)Cl)N=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-carbonyl chloride

Introduction to 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-carbonyl chloride (CAS No. 1805581-51-4)

5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-carbonyl chloride (CAS No. 1805581-51-4) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of fluorine, iodine, and difluoromethyl groups, offers a wide range of applications in the synthesis of novel pharmaceuticals and agrochemicals.

The structure of 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-carbonyl chloride is particularly noteworthy due to its potential for functional group manipulation and its ability to participate in various chemical reactions. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive building block for drug discovery. Additionally, the iodine atom provides a convenient handle for further derivatization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

Recent studies have highlighted the importance of fluorinated pyridines in the development of potent and selective inhibitors for various biological targets. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-carbonyl chloride exhibited significant inhibitory activity against kinases involved in cancer progression. The fluorine atoms were found to enhance the binding affinity and selectivity of these inhibitors, leading to improved therapeutic outcomes.

In another study, researchers explored the use of 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-carbonyl chloride in the synthesis of novel antiviral agents. The resulting compounds showed promising activity against a range of viral pathogens, including influenza and hepatitis C viruses. The difluoromethyl group was found to play a crucial role in modulating the antiviral activity by enhancing the stability and bioavailability of the final products.

The versatility of 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-carbonyl chloride extends beyond medicinal chemistry. In the field of agrochemistry, this compound has been utilized as an intermediate in the synthesis of herbicides and fungicides. The iodine atom allows for efficient coupling with various functional groups, enabling the development of highly effective crop protection agents with improved environmental profiles.

The synthetic accessibility of 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-carbonyl chloride has also been a subject of extensive research. A recent publication in Tetrahedron Letters described an efficient and scalable synthesis route that involves a sequential sequence of reactions, including halogenation, fluorination, and carbonylation steps. This method provides high yields and purity, making it suitable for large-scale production.

In conclusion, 5-(Difluoromethyl)-3-fluoro-4-iodopyridine-2-carbonyl chloride (CAS No. 1805581-51-4) is a valuable compound with broad applications in medicinal chemistry, pharmaceutical research, and agrochemistry. Its unique structural features and synthetic versatility make it an essential building block for the development of novel therapeutics and crop protection agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical research.